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Introduction: Unveiling Allyl Crotonate

Allyl crotonate, systematically known as prop-2-enyl (2E)-but-2-enoate, is a bifunctional
monomer possessing two distinct reactive sites: a terminal allyl group and an a,3-unsaturated
ester moiety. This unique structural arrangement imparts a differential reactivity profile, making
it a molecule of significant interest in polymer chemistry, materials science, and as a versatile
building block in organic synthesis. While its primary commercial application has historically
been in the flavor and fragrance industry, its potential as a comonomer, cross-linking agent,
and synthetic intermediate is a subject of ongoing exploration for advanced material
development.

This guide provides a comprehensive technical overview of allyl crotonate, delving into its
chemical and physical properties, synthesis, spectroscopic characterization, reactivity, and
potential applications. The information presented herein is intended to equip researchers and
professionals with the foundational knowledge required to effectively utilize this compound in
their respective fields.

Physicochemical Properties
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Allyl crotonate is a colorless liquid with the molecular formula C7H1002 and a molecular
weight of 126.15 g/mol [1][2]. A summary of its key physical and chemical properties is
provided in the table below.

Property Value Reference(s)
CAS Number 20474-93-5 [2]
Molecular Formula C7H1002 [1]
Molecular Weight 126.15 g/mol [1]
Appearance Colorless clear liquid [3]
Boiling Point 146 °C at 760 mmHg [3]
Density 0.942 - 0.947 g/cm3 at 25 °C [3]
Refractive Index 1.440 - 1.450 at 20 °C [3]
Flash Point 50.56 °C (123 °F) [3]
Solubility Soluble in alcohol [3]

Synthesis of Allyl Crotonate: The Fischer-Speier
Esterification

The most direct and common method for synthesizing allyl crotonate is the Fischer-Speier
esterification. This acid-catalyzed condensation reaction involves reacting crotonic acid with
allyl alcohol. The equilibrium of the reaction is typically driven towards the product by using an
excess of one of the reactants (usually the less expensive alcohol) or by the removal of water
as it is formed[4][5].

Reaction Mechanism

The Fischer esterification proceeds through a series of protonation and deprotonation steps,
initiated by the protonation of the carbonyl oxygen of the carboxylic acid, which enhances its
electrophilicity. The alcohol then acts as a nucleophile, attacking the carbonyl carbon to form a
tetrahedral intermediate. Subsequent proton transfers and elimination of a water molecule yield
the ester and regenerate the acid catalyst[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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